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Compound of Interest

Compound Name: 2,3-Dimethyl-1-pentene

Cat. No.: B165498 Get Quote

Physical Properties of 2,3-Dimethyl-1-pentene: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 2,3-
Dimethyl-1-pentene, specifically its boiling point and density. The information is presented to

be a valuable resource for professionals in research and development.

Core Physical Properties
2,3-Dimethyl-1-pentene is an unsaturated hydrocarbon with the chemical formula C₇H₁₄. Its

physical characteristics are crucial for its handling, application, and the design of chemical

processes.

Data Summary
The experimentally determined boiling point and density of 2,3-Dimethyl-1-pentene are

summarized in the table below. These values are critical for predicting its behavior in various

laboratory and industrial settings.
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Physical Property Value Conditions

Boiling Point 84 - 85 °C[1][2][3] At atmospheric pressure

Density 0.705 - 0.707 g/mL[2][3][4] At 20 °C

Experimental Protocols for Property Determination
While specific experimental reports for the determination of these properties for 2,3-Dimethyl-
1-pentene are not detailed in readily available literature, the methodologies would follow

standardized procedures for volatile organic compounds and liquid hydrocarbons. The following

sections describe the general principles and protocols based on established standards, such

as those from ASTM International.

Determination of Boiling Point
The boiling point of a volatile organic liquid like 2,3-Dimethyl-1-pentene is typically determined

using methods that measure the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.

Principle: A sample of the liquid is heated, and the temperature of the vapor in equilibrium with

the boiling liquid is measured. This temperature, corrected for barometric pressure, is recorded

as the boiling point.

Generalized Experimental Protocol (based on ASTM D1078):

Apparatus Setup: A distillation flask is charged with a measured volume of 2,3-Dimethyl-1-
pentene and a few boiling chips to ensure smooth boiling. A calibrated thermometer or

temperature probe is positioned in the neck of the flask such that the top of the bulb is level

with the bottom of the side arm leading to the condenser.

Heating: The flask is heated gently. The heating rate is controlled to ensure a steady

distillation rate.

Equilibrium and Measurement: The temperature is recorded when the vapor is condensing

on the thermometer and the first drop of distillate is collected in the receiving vessel. The

temperature should remain constant during the distillation of a pure compound.
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Barometric Correction: The observed boiling point is corrected to the standard atmospheric

pressure (101.3 kPa) using established correction factors.

Determination of Density
The density of a liquid hydrocarbon is most accurately determined using a digital density meter

or a pycnometer.

Principle: The mass of a precisely known volume of the liquid is measured at a constant

temperature. The density is then calculated by dividing the mass by the volume.

Generalized Experimental Protocol (based on ASTM D4052):

Apparatus: A calibrated digital density meter with an oscillating U-tube or a calibrated

pycnometer is used. The instrument's temperature is controlled to a constant, specified

temperature (e.g., 20 °C).

Calibration: The instrument is calibrated using fluids of known density, such as dry air and

deionized water.

Sample Introduction: A small, bubble-free aliquot of 2,3-Dimethyl-1-pentene is introduced

into the measurement cell of the density meter or used to fill the pycnometer.

Measurement:

Digital Density Meter: The instrument measures the change in the oscillation frequency of

the U-tube caused by the sample and calculates the density.

Pycnometer: The filled pycnometer is weighed on an analytical balance. The mass of the

liquid is determined by subtracting the mass of the empty pycnometer.

Calculation: The density is calculated as mass/volume. For the pycnometer method, the

known volume of the pycnometer at the measurement temperature is used.

Visualizations
To further elucidate the concepts discussed, the following diagrams illustrate the relationship

between the molecular structure and physical properties of 2,3-Dimethyl-1-pentene, as well as
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a generalized workflow for the experimental determination of these properties.

Relationship between Molecular Structure and Physical Properties of 2,3-Dimethyl-1-pentene

Molecular Structure

Physical Properties

2,3-Dimethyl-1-pentene
(C₇H₁₄)

Molecular Weight
(98.19 g/mol) Branched Structure C=C Double Bond

(Alkene)

Density
(~0.706 g/mL at 20°C)

Contributes to

Intermolecular Forces
(London Dispersion)

Influences strength Affects packing efficiency Reduces surface area contact

Boiling Point
(~84-85 °C)

Determines

Click to download full resolution via product page

Caption: Molecular structure's influence on physical properties.
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Generalized Experimental Workflow for Physical Property Determination

Boiling Point Determination Density Determination

Start: Obtain Sample

Set up Distillation Apparatus

Heat Sample Gently

Record Equilibrium Vapor Temperature

Correct for Barometric Pressure

Result: Boiling Point

Start: Obtain Sample

Calibrate Density Meter/Pycnometer

Equilibrate Sample to Test Temperature

Measure Mass of a Known Volume

Calculate Density (Mass/Volume)

Result: Density

Click to download full resolution via product page

Caption: Workflow for determining physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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